Cas no 37875-09-5 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 4-(cycloheptylmethyl)cyclohexan-1-amine,sulfuric acid
- Sulfuric acid--4-(cycloheptylmethyl)cyclohexan-1-amine (1/1)
- NSC169015
- NSC-169015
- 37875-09-5
- DTXSID00715541
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- Inchi： InChI=1S/C14H27N.H2O4S/c15-14-9-7-13(8-10-14)11-12-5-3-1-2-4-6-12;1-5(2,3)4/h12-14H,1-11,15H2;(H2,1,2,3,4)
- InChI Key： PCEUCQREZBPXPY-UHFFFAOYSA-N
- SMILES： C1CCCC(CC1)CC2CCC(CC2)N.OS(=O)(=O)O
Computed Properties
- Exact Mass: 307.18172958g/mol
- Monoisotopic Mass: 307.18172958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109Ų
Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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